2-cyclohexyl-3-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide

• Molecular Formula: C29H31N3O3
• Molecular Weight: 469.6 g/mol
• IUPAC Name: 2-cyclohexyl-3-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)-1-oxo-3,4-dihydroisoquinoline-4-carboxamide
• InChI: InChI=1S/C29H31N3O3/c1-19-9-8-14-25(30-19)31-28(33)26-23-12-6-7-13-24(23)29(34)32(21-10-4-3-5-11-21)27(26)20-15-17-22(35-2)18-16-20/h6-9,12-18,21,26-27H,3-5,10-11H2,1-2H3,(H,30,31,33)
• InChI Key: JENKZPZRFLLTTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2C(N(C(=O)C3=CC=CC=C23)C4CCCCC4)C5=CC=C(C=C5)OC

Description

2-cyclohexyl-3-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide is a useful research compound. Its molecular formula is C29H31N3O3 and its molecular weight is 469.6 g/mol. The purity is usually 95%.
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Biological Activity

The compound 2-cyclohexyl-3-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide is a member of the tetrahydroisoquinoline family, which has garnered attention for its diverse biological activities. This article aims to explore the biological activity of this compound through various studies, highlighting its pharmacological potential, mechanisms of action, and relevant case studies.

The molecular formula of the compound is $C_{29}H_{31}N_{3}O_{3}$, with a molecular weight of approximately 469.58 g/mol. The structure features a tetrahydroisoquinoline core substituted with cyclohexyl and methoxyphenyl groups, alongside a pyridine moiety.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 2-cyclohexyl-3-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)-1-oxo-1,2,3,4-tetrahydroisoquinoline derivatives exhibit significant antimicrobial properties. For instance, derivatives have shown effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) with minimum inhibitory concentrations (MICs) ranging from 4 to 8 mg/mL .

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory potential. Research indicates that related compounds can significantly reduce the release of inflammatory cytokines such as TNF-α and IFN-γ. This suggests that 2-cyclohexyl derivatives may possess similar anti-inflammatory properties .

Cytotoxicity and Safety Profile

In vitro studies assessing cytotoxicity have shown that certain derivatives do not exhibit significant toxicity against human cell lines such as HepG2 and HUVECs at concentrations where antibacterial activity is observed. For example, CC50 values were reported around 50 mM for these cell lines . This safety profile is critical for further development in therapeutic applications.

The mechanism by which this compound exerts its biological effects is still under investigation. However, it is hypothesized that the tetrahydroisoquinoline structure may interact with various biological targets:

• DNA Gyrase Inhibition : Similar compounds have been identified as inhibitors of DNA gyrase B, an essential enzyme for bacterial DNA replication. This inhibition leads to bacterial cell death and presents a viable target for antibiotic development .
• Cytokine Modulation : The ability to modulate cytokine release suggests a potential mechanism involving the inhibition of pro-inflammatory pathways .

Study on Antibacterial Activity

A notable study focused on the antibacterial activity of a series of tetrahydroisoquinoline derivatives including the target compound. The study utilized molecular docking to predict binding affinities to bacterial enzymes such as GyrB. The most potent derivatives showed IC50 values below 1 µM against GyrB, indicating strong potential as antibacterial agents .

Anti-inflammatory Research

Another research effort evaluated the anti-inflammatory effects of compounds structurally related to our target compound in animal models. The results demonstrated a reduction in edema and inflammatory markers following treatment with these compounds, supporting their therapeutic potential in inflammatory diseases .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. The National Cancer Institute (NCI) has evaluated similar tetrahydroisoquinoline derivatives for their cytotoxic effects against various cancer cell lines. The results indicated that these compounds exhibit significant growth inhibition in human tumor cells, making them candidates for further development as anticancer drugs.

Case Study: Antitumor Activity

In a study focusing on related compounds, it was reported that tetrahydroisoquinoline derivatives displayed mean GI50 values (the concentration required to inhibit cell growth by 50%) ranging from 10 to 20 µM against several cancer types including breast and colon cancer. The structure of 2-cyclohexyl-3-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide suggests that it may share similar mechanisms of action due to its structural analogies with known active compounds .

Neuropharmacological Applications

Tetrahydroisoquinolines are known for their neuroprotective properties. Research indicates that such compounds can modulate neurotransmitter systems and exhibit antioxidant activity. The specific structure of this compound suggests potential applications in treating neurodegenerative diseases like Parkinson's and Alzheimer's.

Structure–Activity Relationship (SAR)

Understanding the SAR of tetrahydroisoquinoline derivatives is essential for optimizing their pharmacological properties. Modifications to the methoxy and pyridine groups can significantly influence their biological activity. For instance:

Substituent	Effect on Activity
Methoxy Group	Enhances lipophilicity and receptor binding
Pyridine Ring	Influences neuroactivity and toxicity profiles
Cyclohexyl Group	Affects solubility and bioavailability